![molecular formula C18H10ClF4N5O2S B6171998 5-[4-chloro-2-fluoro-5-(2,2,2-trifluoroethanesulfinyl)phenyl]-2-(pyridin-3-yl)-2H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one CAS No. 1809284-79-4](/img/no-structure.png)
5-[4-chloro-2-fluoro-5-(2,2,2-trifluoroethanesulfinyl)phenyl]-2-(pyridin-3-yl)-2H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
Overview
Description
5-[4-chloro-2-fluoro-5-(2,2,2-trifluoroethanesulfinyl)phenyl]-2-(pyridin-3-yl)-2H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one is a useful research compound. Its molecular formula is C18H10ClF4N5O2S and its molecular weight is 471.8. The purity is usually 95.
BenchChem offers high-quality 5-[4-chloro-2-fluoro-5-(2,2,2-trifluoroethanesulfinyl)phenyl]-2-(pyridin-3-yl)-2H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-[4-chloro-2-fluoro-5-(2,2,2-trifluoroethanesulfinyl)phenyl]-2-(pyridin-3-yl)-2H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one including the price, delivery time, and more detailed information at info@benchchem.com.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the synthesis of two key intermediates, which are then coupled to form the final product. The first intermediate is a pyrazolo[3,4-d]pyrimidin-4-one derivative, which is synthesized from 3-aminopyridine and ethyl acetoacetate. The second intermediate is a 5-(2,2,2-trifluoroethanesulfinyl)phenyl derivative, which is synthesized from 4-chloro-2-fluoroaniline and trifluoroethanesulfinyl chloride. The two intermediates are then coupled using standard coupling reagents to form the final product.", "Starting Materials": [ "3-aminopyridine", "ethyl acetoacetate", "4-chloro-2-fluoroaniline", "trifluoroethanesulfinyl chloride", "coupling reagents" ], "Reaction": [ "Step 1: Synthesis of pyrazolo[3,4-d]pyrimidin-4-one intermediate", "- React 3-aminopyridine with ethyl acetoacetate in the presence of a base to form the pyrazolo[3,4-d]pyrimidin-4-one intermediate", "- Purify the intermediate by recrystallization", "Step 2: Synthesis of 5-(2,2,2-trifluoroethanesulfinyl)phenyl intermediate", "- React 4-chloro-2-fluoroaniline with trifluoroethanesulfinyl chloride in the presence of a base to form the 5-(2,2,2-trifluoroethanesulfinyl)phenyl intermediate", "- Purify the intermediate by column chromatography", "Step 3: Coupling of intermediates", "- Combine the two intermediates in the presence of coupling reagents", "- Stir the reaction mixture at room temperature for several hours", "- Purify the final product by column chromatography" ] } | |
CAS RN |
1809284-79-4 |
Product Name |
5-[4-chloro-2-fluoro-5-(2,2,2-trifluoroethanesulfinyl)phenyl]-2-(pyridin-3-yl)-2H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
Molecular Formula |
C18H10ClF4N5O2S |
Molecular Weight |
471.8 |
Purity |
95 |
Origin of Product |
United States |
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